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Compound of Interest

Compound Name: 7-Bromo-5-nitroindoline

Cat. No.: B1267417

Essential Safety and Handling Guide for 7-
Bromo-5-nitroindoline

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 7-Bromo-5-nitroindoline. The
following procedures are designed to ensure a safe laboratory environment and proper
management of this chemical from acquisition to disposal.

Physicochemical and Hazard Data

For safe handling, it is vital to be aware of the physical properties and potential hazards of 7-
Bromo-5-nitroindoline and its analogs. The data presented below is a summary from
available safety data sheets for closely related compounds.
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Property Value Source Analogs

5-Bromo-7-nitro-2,3-

Molecular Formula CsH7BrN202 _ _
dihydroindole[1]
5-Bromo-7-nitro-2,3-

Molar Mass 243.06 g/mol ) )
dihydroindole[1]

) 1-Acetyl-5-bromo-7-

Appearance Yellow Solid o ]
nitroindoline[2]

] ] 5-Bromo-7-nitro-2,3-

Melting Point 133-136°C ) )
dihydroindole[1]

. ) ) 5-Bromo-7-nitro-2,3-

Boiling Point 344.2 £ 42.0 °C (Predicted) ) )
dihydroindole[1]

. . 5-Bromo-7-nitro-2,3-

Solubility Insoluble in water _ _
dihydroindole[1]

] 5-Bromo-7-nitro-2,3-

Flash Point 162°C ) )
dihydroindole[1]
1-Acetyl-5-bromo-7-

Storage Temperature 2-8°C

nitroindoline[3]

Hazard Statements:

Harmful if swallowed.[2]

Causes skin irritation.[4]

Causes serious eye irritation.[4][5]

May cause respiratory irritation.[4]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is the first line of defense against chemical exposure. The following
PPE is mandatory when handling 7-Bromo-5-nitroindoline.
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PPE Category

Specific Requirements

Hand Protection

Chemical-resistant gloves (e.qg., nitrile) must be
worn. Inspect gloves before use and change

them immediately if contaminated.[4]

Eye and Face Protection

Weatr tightly fitting safety goggles with side-
shields conforming to EN 166 (EU) or NIOSH
(US). A face shield is recommended if there is a

risk of splashing or dust generation.[4][6]

Skin and Body Protection

A chemical-resistant lab coat or impervious
clothing must be worn and fully fastened. Fully

enclosed shoes are required.[4][7]

Respiratory Protection

All' handling should occur in a certified chemical
fume hood.[8] If a fume hood is not available or
if dust is generated, a NIOSH-approved

respirator is necessary.[8]

Safe Handling and Operational Workflow

Adherence to a strict operational workflow is essential for minimizing risks. The following

diagram and procedural steps outline the safe handling of 7-Bromo-5-nitroindoline from

receipt to disposal.
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Safe Handling Workflow for 7-Bromo-5-nitroindoline

Preparation

Don Appropriate PPE

:

Prepare Fume Hood and Equipment

Handling
y

Weigh Compound

:

Transfer and Use

Post-Handling
y

Decontaminate Surfaces and Equipment

:

Doff PPE Correctly

Dispvosal

Segregate Waste

:

Store in Labeled Container

'

Arrange Professional Disposal

Click to download full resolution via product page

Caption: Workflow for safe handling of 7-Bromo-5-nitroindoline.
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Experimental Protocol: Step-by-Step Handling Procedure
e Preparation:
o Before handling, ensure you are wearing all required PPE as detailed in the table above.

o Prepare your workspace by ensuring a certified chemical fume hood is operational and all
necessary equipment (e.g., spatula, weigh boats, glassware) is clean and readily
accessible.

e Handling:

o Weighing: Carefully weigh the desired amount of the compound inside the fume hood to
contain any dust.

o Transfer: Use a spatula for transferring the solid. Avoid actions that could generate dust,
such as pouring from a height.

o Post-Handling and Cleanup:
o Decontamination: After use, thoroughly clean all contaminated surfaces and equipment.

o Doffing PPE: Remove PPE in the correct order to prevent cross-contamination: gloves
first, followed by your lab coat and eye protection.

Emergency and First Aid Procedures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route

First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is
difficult, administer oxygen. If not breathing, give
artificial respiration and seek immediate medical

attention.[4]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area with soap and plenty of

water. Consult a doctor if irritation persists.[4]

Eye Contact

Rinse cautiously with water for at least 15
minutes.[4][5] Remove contact lenses if present
and easy to do. Continue rinsing and seek

immediate medical attention.[4][5]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Call a poison control

center or doctor immediately.[4]

Spill and Disposal Plan

Proper management of spills and waste is crucial for laboratory safety and environmental

protection.

Spill Cleanup:

Evacuate non-essential personnel from the area.

e Ensure you are wearing appropriate PPE, including respiratory protection.

» Contain the spill to prevent it from spreading.

o Carefully sweep up the solid material, avoiding dust generation, and place it in a suitable,

closed container for disposal.

o Clean the spill area with an appropriate solvent and then wash with soap and water.
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Disposal Plan:

o Waste Segregation: All disposable materials contaminated with 7-Bromo-5-nitroindoline
(e.g., gloves, weigh paper, paper towels) must be collected in a dedicated and clearly
labeled hazardous waste container.[9]

o Container Management: Use a suitable, closed container for disposal that is in good
condition and compatible with the chemical.[9] Keep the container tightly closed when not in
use.

o Professional Disposal: The material should be disposed of by a licensed chemical
destruction plant or through controlled incineration with flue gas scrubbing.[4] Do not
discharge to sewer systems.[4] All disposal practices must comply with local, state, and
federal regulations.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1267417#personal-protective-equipment-for-
handling-7-bromo-5-nitroindoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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